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Introduction
MI-3 is a potent and specific small-molecule inhibitor of the Menin-Mixed Lineage Leukemia

(MLL) protein-protein interaction, a critical driver in certain types of acute leukemia.[1][2][3] By

disrupting the binding of Menin to MLL fusion proteins, MI-3 effectively downregulates the

expression of target genes like HOXA9 and MEIS1, which are essential for leukemic cell

proliferation and survival.[4] This targeted inhibition leads to cell cycle arrest, apoptosis, and

cellular differentiation in MLL-rearranged leukemia cells, making MI-3 a valuable tool for cancer

research and a potential therapeutic agent.[1][5] These application notes provide detailed

protocols for the preparation of MI-3 stock solutions using Dimethyl Sulfoxide (DMSO) and their

subsequent use in cellular assays.

Data Presentation
The following table summarizes the key quantitative data for MI-3, providing a quick reference

for its biochemical and cellular activity.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8004773?utm_src=pdf-interest
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.glpbio.com/mi-3.html
https://taiclone.com/product/158610/mi-3
https://invivochem.net/mi-3.html
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.medchemexpress.com/MI-3.html
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.glpbio.com/mi-3.html
https://www.selleckchem.com/products/mi-3-menin-mll-inhibitor.html
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Cell Line/System Reference

IC50 (Menin-MLL

Interaction)
648 nM

Fluorescence

Polarization Assay
[1][2][3][5][6]

Kd (Binding Affinity to

Menin)
201 nM Not Specified [4]

GI50 (Cell Growth

Inhibition)
~5 µM

MLL-AF9 & MLL-ENL

transduced BMCs
[2]

GI50 (Cell Growth

Inhibition)
> 50 µM

E2A-HLF transduced

BMCs (Control)
[2]

Solubility in DMSO 19 mg/mL (50.59 mM) Selleck Chemicals [5]

Solubility in DMSO 10 mM Taiclone [2]

Molecular Weight 375.55 g/mol --- [2][5]

Chemical Formula C18H25N5S2 --- [2][5]

Signaling Pathway of MI-3
MI-3 acts by disrupting the critical interaction between Menin and MLL fusion proteins, which

are characteristic of MLL-rearranged leukemias. This disruption leads to the downregulation of

downstream target genes responsible for leukemogenesis.
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Caption: MI-3 inhibits the Menin-MLL fusion protein interaction, downregulating target gene

expression and suppressing leukemogenesis.

Experimental Protocols
Protocol 1: Preparation of a High-Concentration MI-3
Stock Solution in DMSO
This protocol details the steps for preparing a concentrated stock solution of MI-3 in DMSO,

which can be stored for later use.

Materials:

MI-3 powder (purity >98%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free tips

Procedure:

Equilibration: Allow the vial of MI-3 powder to equilibrate to room temperature before opening

to prevent condensation of moisture.

Weighing: In a sterile microcentrifuge tube, accurately weigh the desired amount of MI-3
powder using a calibrated analytical balance.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube to achieve the

desired stock concentration (e.g., 10 mM or 50 mM). It is crucial to use fresh, anhydrous

DMSO as moisture can reduce the solubility of MI-3.[5]
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Dissolution: Vortex the tube gently until the MI-3 powder is completely dissolved. If

necessary, gentle warming to 37°C or sonication can be used to aid dissolution.[4] Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or -80°C for long-term storage (up to 1 year).[1][5]

Start Equilibrate MI-3
 to Room Temp Weigh MI-3 Powder Add Anhydrous DMSO Vortex/Warm to Dissolve Aliquot into

Single-Use Tubes Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for the preparation of a concentrated MI-3 stock solution in DMSO.

Protocol 2: Dilution of MI-3 Stock Solution for Cellular
Assays
This protocol describes the dilution of the concentrated DMSO stock solution to the final

working concentration in cell culture medium.

Materials:

Concentrated MI-3 stock solution in DMSO

Sterile cell culture medium (pre-warmed to 37°C)

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile, nuclease-free tips

Procedure:

Thawing: Thaw a single aliquot of the concentrated MI-3 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): To minimize the risk of precipitation and

ensure accurate final concentrations, it is advisable to perform an intermediate dilution of the
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stock solution in cell culture medium.

Final Dilution: Add the required volume of the MI-3 stock solution (or intermediate dilution) to

the pre-warmed cell culture medium to achieve the desired final concentration for your

experiment. It is important to add the MI-3 solution dropwise while gently mixing the medium

to ensure rapid and uniform dispersion.

DMSO Concentration Control: The final concentration of DMSO in the cell culture medium

should be kept low, typically below 0.5%, as higher concentrations can be toxic to cells.[7]

Always include a vehicle control (medium with the same final concentration of DMSO) in

your experiments.

Application to Cells: Replace the existing medium in your cell culture plates with the freshly

prepared medium containing MI-3.

Incubation: Incubate the cells under their normal culture conditions for the duration of the

experiment.
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Caption: Workflow for diluting MI-3 stock solution for use in cellular assays.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling MI-3 and DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b8004773?utm_src=pdf-body-img
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/product/b8004773?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8004773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO can facilitate the absorption of other chemicals through the skin.[8] Handle with

caution.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for MI-3 for complete safety information.

By following these detailed protocols and application notes, researchers can confidently

prepare and utilize MI-3 stock solutions for their studies into MLL-rearranged leukemias and

other related research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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